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Compound of Interest

Compound Name: Carbohydrazide

Cat. No.: B1668358

For immediate release: This document provides essential safety and logistical information for
the proper handling and disposal of carbohydrazide, a compound commonly used as an
oxygen scavenger in water treatment and as a chemical intermediate. Adherence to these
procedures is critical to ensure personnel safety and environmental protection.

Carbohydrazide presents several hazards, including being harmful if swallowed or in contact
with skin, causing skin and eye irritation, and potentially triggering allergic skin reactions.[1][2]
[3] Furthermore, it is toxic to aquatic life with long-lasting effects, underscoring the importance
of preventing its release into the environment.[1][4]

Immediate Safety and Handling

Before handling carbohydrazide for any purpose, including disposal, it is imperative to
observe the following safety precautions:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
chemical-resistant gloves (such as nitrile or chloroprene), and ANSI Z87.1-compliant safety
goggles.[4][5] A face shield should be used in situations where there is a splash hazard.[4][5]

« Ventilation: All handling of carbohydrazide, especially in powder form, must be conducted in
a certified chemical fume hood to avoid inhalation of dust or aerosols.[4][5]

« Avoid Contamination: Prevent contact with strong oxidizing agents, as this may create a fire
or explosion hazard.[6]
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Step-by-Step Disposal Procedure

The primary and mandated method for the disposal of carbohydrazide and any contaminated
materials is through a licensed hazardous waste disposal facility.[4][5] Do not attempt to
dispose of this chemical via standard laboratory drains or in regular trash.[1][4][6]

» Waste Segregation and Collection:

o Isolate waste carbohydrazide (solid) and any contaminated materials (e.g., gloves,
weighing paper, pipette tips) from other laboratory waste streams.[5]

o Place the waste in a dedicated, leak-proof, and clearly labeled hazardous waste container.

[1][4][5]
o Labeling:

o The hazardous waste container must be clearly labeled with:

The full chemical name: "Carbohydrazide"

The words "Hazardous Waste"[5]

The primary hazards: "Toxic," "Irritant,” "Environmental Hazard"[5]

The date of accumulation[5]
o Container Management:

o Keep the hazardous waste container securely sealed at all times, except when adding
waste.[5]

o Store the container in a designated, well-ventilated, and secure satellite accumulation area
within the laboratory.[5]

o For liquid waste solutions containing carbohydrazide, ensure secondary containment is
used.[5]

» Arranging for Disposal:
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o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.[4]

o Dispose of the contents and container in accordance with all local, regional, national, and
international regulations.[7]

Spill and Accidental Release Measures
In the event of a spill, follow these procedures:

o Evacuate and Secure: Clear the area of personnel and ensure adequate ventilation. Remove
all sources of ignition.[1][6]

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the
product to enter drains or waterways.[1][4][6]

o Cleanup:
o For minor spills, use dry cleanup procedures to avoid generating dust.[6]
o For larger spills, contain the spill with inert material such as sand, earth, or vermiculite.[6]

o Carefully sweep or vacuum the spilled material and place it into a suitable, sealed, and
labeled container for disposal as hazardous waste.[1][4]

o Decontamination: After cleanup, decontaminate and launder all protective clothing and
equipment before storing and reusing.[6]

Environmental Hazard Data

Carbohydrazide is classified as an environmentally hazardous substance due to its toxicity to
aguatic organisms.[4][8]
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Organism Test Type Result Exposure Time

Lepomis macrochirus

_ LC50 190.0 mg/L 96 hours
(Bluegill)
Daphnia magna

LC50 96 mg/L 48 hours

(Water flea)
Desmodesmus
subspicatus (Green EC50 9.5 mg/L 72 hours
algae)

Table 1: Aquatic Toxicity of Carbohydrazide.[4]

Carbohydrazide Waste Management Workflow

Caption: Logical workflow for the safe management and disposal of carbohydrazide waste.

Disclaimer: This information is intended as a guide for trained laboratory professionals. Always
consult your institution's specific safety and disposal protocols and the Safety Data Sheet
(SDS) for carbohydrazide before handling. Disposal procedures must comply with all
applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668358#carbohydrazide-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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